Cas no 2138097-01-3 (1-(2,4,4-trimethylpentyl)cyclopropane-1-sulfonyl chloride)

• Product Name: 1-(2,4,4-trimethylpentyl)cyclopropane-1-sulfonyl chloride
• CAS No: 2138097-01-3
• MF: C₁₁H₂₁ClO₂S
• MW: 252.801241636276
• CID: 6546990
• PubChem ID: 165869649
• Update Time: 2025-06-13

1-(2,4,4-trimethylpentyl)cyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,4,4-trimethylpentyl)cyclopropane-1-sulfonyl chloride
• 2138097-01-3
• EN300-1142970

• Inchi： 1S/C11H21ClO2S/c1-9(7-10(2,3)4)8-11(5-6-11)15(12,13)14/h9H,5-8H2,1-4H3
• InChI Key： SWDORTUXJMMVEA-UHFFFAOYSA-N
• SMILES： ClS(C1(CC(C)CC(C)(C)C)CC1)(=O)=O

Computed Properties

• Exact Mass: 252.0950788g/mol
• Monoisotopic Mass: 252.0950788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 42.5Ų

Additional information on 1-(2,4,4-trimethylpentyl)cyclopropane-1-sulfonyl chloride

Introduction to 1-(2,4,4-trimethylpentyl)cyclopropane-1-sulfonyl chloride (CAS No. 2138097-01-3)

1-(2,4,4-trimethylpentyl)cyclopropane-1-sulfonyl chloride, identified by the chemical identifier CAS No. 2138097-01-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various bioactive molecules. The structural features of this compound, particularly the presence of a cyclopropane ring substituted with a highly branched alkyl group and a sulfonyl chloride functionality, make it a versatile building block for medicinal chemists and synthetic chemists alike.

The 1-(2,4,4-trimethylpentyl)cyclopropane-1-sulfonyl chloride molecule exhibits a unique combination of steric hindrance and electronic properties that can be exploited in drug design. The cyclopropane ring is known for its strain and reactivity, which can be leveraged to enhance binding affinity or modulate metabolic stability in drug candidates. Additionally, the sulfonyl chloride group is a well-established leaving group in organic synthesis, facilitating nucleophilic substitution reactions that are crucial for constructing complex molecular architectures.

In recent years, there has been growing interest in the development of novel sulfonamide-based drugs due to their broad spectrum of biological activities. The sulfonyl chloride derivative of 1-(2,4,4-trimethylpentyl)cyclopropane-1-sulfonyl chloride serves as an excellent precursor for synthesizing sulfonamides through nucleophilic aromatic substitution or aliphatic substitution reactions. These sulfonamides have shown promise in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications.

One of the most compelling aspects of 1-(2,4,4-trimethylpentyl)cyclopropane-1-sulfonyl chloride is its potential as a scaffold for structure-based drug design. The cyclopropane ring can be incorporated into drug molecules to improve their pharmacokinetic properties, such as solubility and metabolic stability. Furthermore, the branching at the 2-position of the alkyl group provides steric bulk that can be used to optimize binding interactions with biological targets. This makes it an attractive candidate for developing small-molecule inhibitors or agonists.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. By leveraging molecular docking studies and quantum mechanical calculations, scientists can gain insights into how 1-(2,4,4-trimethylpentyl)cyclopropane-1-sulfonyl chloride interacts with biological targets at the atomic level. These insights are invaluable for designing next-generation drugs with improved efficacy and reduced side effects.

The synthesis of 1-(2,4,4-trimethylpentyl)cyclopropane-1-sulfonyl chloride presents an interesting challenge due to the need to handle highly reactive intermediates and achieve high regioselectivity. However, recent methodological developments have made it more feasible to produce this compound on a scalable basis. For instance, catalytic methods have been developed that allow for the efficient introduction of the sulfonyl chloride functionality without compromising yield or purity.

In conclusion,1-(2,4,4-trimethylpentyl)cyclopropane-1-sulfonyl chloride (CAS No. 2138097-01-3) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent intermediate for synthesizing bioactive molecules, particularly sulfonamides. As our understanding of structure-activity relationships continues to evolve,this compound will undoubtedly play a crucial role in the discovery and development of novel therapeutic agents.